Cas no 1971124-39-6 (3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride)

3-(5-Methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride is a chemically stable, high-purity compound featuring a triazole core with a propylamine side chain, hydrochloride salt form. Its structural design enhances solubility in aqueous and polar solvents, facilitating applications in pharmaceutical and biochemical research. The dihydrochloride salt improves handling and storage stability compared to the free base. This compound serves as a versatile intermediate in organic synthesis, particularly for developing triazole-based pharmacophores with potential biological activity. Its well-defined molecular structure ensures reproducibility in reactions, making it suitable for use in drug discovery and medicinal chemistry studies. The product is typically characterized by HPLC, NMR, and mass spectrometry to confirm purity and identity.
3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride structure
1971124-39-6 structure
Product Name:3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride
CAS No:1971124-39-6
MF:C6H14Cl2N4
MW:213.108158588409
MDL:MFCD32668151
CID:5674202
PubChem ID:122423937
Update Time:2025-06-07

3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z4368602815
    • 1971124-39-6
    • SCHEMBL17941984
    • 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride
    • EN300-26619910
    • 3-(5-Methyl-2H-triazol-4-yl)propan-1-amine;dihydrochloride
    • MDL: MFCD32668151
    • Inchi: 1S/C6H12N4.2ClH/c1-5-6(3-2-4-7)9-10-8-5;;/h2-4,7H2,1H3,(H,8,9,10);2*1H
    • InChI Key: ABMGLGAHBAHRRT-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1=C(C(C)=NN1)CCCN

Computed Properties

  • Exact Mass: 212.0595519g/mol
  • Monoisotopic Mass: 212.0595519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6Ų

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Additional information on 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride

Recent Advances in the Study of 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride (CAS: 1971124-39-6)

The compound 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride (CAS: 1971124-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole moiety, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and neurological disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacokinetic properties.

One of the key findings in recent literature is the compound's role as a potent inhibitor of bacterial enzymes, particularly those involved in cell wall synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride exhibits strong inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study also highlighted its synergistic effects with existing antibiotics, suggesting its potential as an adjunct therapy in combating antibiotic-resistant infections.

In the context of cancer research, this compound has been investigated for its ability to modulate key signaling pathways. A preclinical study conducted by researchers at the National Cancer Institute revealed that 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride induces apoptosis in triple-negative breast cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3. The study, published in Cancer Research, further demonstrated that the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, a property highly desirable in anticancer drug development.

From a synthetic chemistry perspective, recent advancements have been made in the scalable production of 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride. A 2024 paper in Organic Process Research & Development described a novel, high-yield synthesis route that reduces the number of purification steps and improves overall efficiency. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and scalability.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. A recent investigation published in Drug Metabolism and Disposition reported that 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride exhibits favorable oral bioavailability (approximately 65%) in rodent models, with a plasma half-life of 4.2 hours. These findings suggest that the compound could be suitable for oral administration, expanding its potential therapeutic applications.

In conclusion, the growing body of research on 3-(5-methyl-2H-1,2,3-triazol-4-yl)propan-1-amine dihydrochloride (CAS: 1971124-39-6) underscores its multifaceted potential in drug discovery and development. Its demonstrated efficacy in antimicrobial and anticancer applications, coupled with recent advancements in synthesis and pharmacokinetics, positions this compound as a promising candidate for further clinical investigation. Future studies should focus on elucidating its long-term safety profile and exploring its potential in combination therapies.

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